Cas no 20662-88-8 (2-Phenyloxazole)
2-Phenyloxazole structure
Product Name:2-Phenyloxazole
CAS No:20662-88-8
MF:C9H7NO
MW:145.157982110977
MDL:MFCD00461764
CID:241387
PubChem ID:589280
Update Time:2025-04-19
2-Phenyloxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Phenyloxazole
- 2-PHENYL-1,3-OXAZOLE
- 2-phenyl-oxazole
- Oxazole, 2-phenyl-
- [phenyl]oxazole
- 2-Phenyl-oxazol
- 2-phenyloxazoline
- AC1LBUM7
- AG-E-51595
- CTK0J9944
- phenyl-2 oxazole
- SureCN301469
- phenyloxazole
- 20662-88-8
- MFCD00461764
- SY109230
- EN300-113674
- phenyl oxazole
- InChI=1/C9H7NO/c1-2-4-8(5-3-1)9-10-6-7-11-9/h1-7
- 2-Phenyl-1,3-oxazole #
- DTXSID70343355
- AKOS006275253
- SCHEMBL301469
- AS-33249
- AM84299
- DB-365234
-
- MDL: MFCD00461764
- Inchi: 1S/C9H7NO/c1-2-4-8(5-3-1)9-10-6-7-11-9/h1-7H
- InChI Key: RQCBPOPQTLHDFC-UHFFFAOYSA-N
- SMILES: O1C=CN=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 145.05281
- Monoisotopic Mass: 145.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26A^2
- XLogP3: 2
Experimental Properties
- Density: 1.11
- Boiling Point: 247.3°Cat760mmHg
- Flash Point: 96°C
- Refractive Index: 1.543
- PSA: 26.03
2-Phenyloxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P321935-2.5mg |
2-phenyloxazole |
20662-88-8 | 2.5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P321935-5mg |
2-phenyloxazole |
20662-88-8 | 5mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P321935-25mg |
2-phenyloxazole |
20662-88-8 | 25mg |
$ 95.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P14760-10g |
2-Phenyloxazole |
20662-88-8 | 97% | 10g |
¥10300.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P14760-250mg |
2-Phenyloxazole |
20662-88-8 | 97% | 250mg |
¥1360.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P14760-1g |
2-Phenyloxazole |
20662-88-8 | 97% | 1g |
¥3380.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P14760-500mg |
2-Phenyloxazole |
20662-88-8 | 97% | 500mg |
¥2200.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P14760-100mg |
2-Phenyloxazole |
20662-88-8 | 97% | 100mg |
¥1020.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P14760-5g |
2-Phenyloxazole |
20662-88-8 | 97% | 5g |
¥7490.0 | 2022-04-27 | |
| Chemenu | CM128087-1g |
2-phenyloxazole |
20662-88-8 | 95% | 1g |
$356 | 2023-03-04 |
2-Phenyloxazole Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:20662-88-8)2-Phenyloxazole
Order Number:A949322
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:03
Price ($):345.0/889.0
Email:sales@amadischem.com
2-Phenyloxazole Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:20662-88-8)2-Phenyloxazole
Purity:99%/99%
Quantity:1g/5g
Price ($):345.0/889.0